Cas no 4468-57-9 (2,3-Dimethoxyphenylacetonitrile)
4468-57-9 structure
Product Name:2,3-Dimethoxyphenylacetonitrile
CAS No:4468-57-9
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD00016387
CID:330924
PubChem ID:138263
Update Time:2025-04-19
2,3-Dimethoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,2,3-dimethoxy-
- 2,3-Dimethoxyphenylacetonitrile
- 2-(2,3-dimethoxyphenyl)acetonitrile
- MFCD00016387
- (2,3-dimethoxyphenyl)acetonitrile
- 4468-57-9
- AKOS006343924
- (2,5-Dimethoxy-phenyl)-acetonitrile
- CS-0199427
- AS-43972
- DTXSID40196274
- SCHEMBL4160051
- VAOKGCHIOACZHR-UHFFFAOYSA-N
- FT-0676295
- A24718
- veratrol-3-acetonitrile
- DTXCID50118765
- DB-019775
- 2,3-(Dimethoxyphenyl)acetonitrile
-
- MDL： MFCD00016387
- Inchi： 1S/C10H11NO2/c1-12-9-5-3-4-8(6-7-11)10(9)13-2/h3-5H,6H2,1-2H3
- InChI Key： VAOKGCHIOACZHR-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=CC=1CC#N)OC
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 177.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 42.2A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1,13 g/cm3
- Boiling Point: 125°C 1mm
- Flash Point: 109.8°C
- Refractive Index: 1.511
- PSA: 42.25000
- LogP: 1.76988
- Solubility: Uncertain
2,3-Dimethoxyphenylacetonitrile Security Information
-
Hazardous Material Identification：
- HazardClass：TOXIC
2,3-Dimethoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3-Dimethoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D480918-25mg |
2,3-Dimethoxyphenylacetonitrile |
4468-57-9 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D480918-50mg |
2,3-Dimethoxyphenylacetonitrile |
4468-57-9 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D480918-250mg |
2,3-Dimethoxyphenylacetonitrile |
4468-57-9 | 250mg |
$ 80.00 | 2022-06-05 | ||
| Fluorochem | 132800-1g |
2,3-Dimethoxyphenylacetonitrile |
4468-57-9 | 98% | 1g |
￡28.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF380-5g |
2,3-Dimethoxyphenylacetonitrile |
4468-57-9 | 98% | 5g |
638.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF380-1g |
2,3-Dimethoxyphenylacetonitrile |
4468-57-9 | 98% | 1g |
164.0CNY | 2021-07-15 | |
| abcr | AB150553-5 g |
2,3-Dimethoxyphenylacetonitrile; 98% |
4468-57-9 | 5g |
€236.70 | 2022-06-12 | ||
| abcr | AB150553-25 g |
2,3-Dimethoxyphenylacetonitrile; 98% |
4468-57-9 | 25g |
€789.60 | 2022-06-12 | ||
| Cooke Chemical | BD0506548-1g |
2-(2,3-Dimethoxyphenyl)acetonitrile |
4468-57-9 | 98% | 1g |
RMB 91.20 | 2025-02-20 | |
| Cooke Chemical | BD0506548-5g |
2-(2,3-Dimethoxyphenyl)acetonitrile |
4468-57-9 | 98% | 5g |
RMB 317.60 | 2025-02-20 |
2,3-Dimethoxyphenylacetonitrile Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4468-57-9 (2,3-Dimethoxyphenylacetonitrile) Related Products
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- 68913-85-9(2,3,4-Trimethoxyphenylacetonitrile)
- 68917-33-9(2,3,4-Trimethoxyphenylacetonitrile)
- 42973-56-8(2-Hydroxy-3-methoxyphenylacetonitrile)
- 62115-73-5(2-(2,3-dimethoxyphenyl)propanenitrile)
- 54208-60-5(2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile)
- 64829-31-8(2-(3-methoxy-4-methylphenyl)acetonitrile)
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